4-[(3,5-dioxo-1-phenyl-4-pyrazolidinylidene)methyl]-2-methoxyphenyl acetate

• IUPAC Name: [4-[(Z)-(3,5-dioxo-1-phenylpyrazolidin-4-ylidene)methyl]-2-methoxyphenyl] acetate
• InChI: InChI=1S/C19H16N2O5/c1-12(22)26-16-9-8-13(11-17(16)25-2)10-15-18(23)20-21(19(15)24)14-6-4-3-5-7-14/h3-11H,1-2H3,(H,20,23)/b15-10-
• InChI Key: JMGONLFHAQXGRJ-GDNBJRDFSA-N
• Canonical SMILES: CC(=O)OC1=C(C=C(C=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)OC
• Isomeric SMILES: CC(=O)OC1=C(C=C(C=C1)/C=C\2/C(=O)NN(C2=O)C3=CC=CC=C3)OC
• Molecular Formula: C19H16N2O5
• Molecular Weight: 352.3 g/mol

Description

4-[(3,5-dioxo-1-phenyl-4-pyrazolidinylidene)methyl]-2-methoxyphenyl acetate is a useful research compound. Its molecular formula is C19H16N2O5 and its molecular weight is 352.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 352.10592162 g/mol and the complexity rating of the compound is 597. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary target of this compound is acetylcholinesterase (AchE) . AchE is a principal enzyme that hydrolyzes acetylcholine in the cholinergic nervous system of both vertebrates and invertebrates . It plays a crucial role in nerve impulse transmission .

Mode of Action

The compound interacts with AchE, leading to a reduction in the enzyme’s activity . This reduced activity affects normal nerve pulse transmission in both mammals and fish, leading to dramatic behavioral changes, body movement impairment, and even a reduced number of survival organisms .

Biochemical Pathways

The compound’s action affects the biochemical pathways involving reactive oxygen species (ROS) and malondialdehyde (MDA) . ROS are produced by cells through their routine metabolic pathways, but these compounds increase dramatically under cellular damage . MDA, a secondary product formed from lipid peroxides, is a common biomarker for cells and tissue oxidative injury .

Result of Action

The compound’s action results in a dose-dependent increase in MDA concentration . The compound also has neurotoxic potentials, affecting the AchE activity and MDA level in the brain of alevins .